4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine

• IUPAC Name: 3-(5-bromo-2-methoxyphenyl)-5-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H10BrN3O2/c1-19-12-3-2-10(15)8-11(12)13-17-14(20-18-13)9-4-6-16-7-5-9/h2-8H,1H3
• InChI Key: RVXINXXVYCGNAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C2=NOC(=N2)C3=CC=NC=C3
• Molecular Formula: C14H10BrN3O2
• Molecular Weight: 332.15 g/mol

Description

4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine, also known as BRP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family, which is a class of organic compounds that contain a five-membered ring with nitrogen, oxygen, and carbon atoms. BRP has been studied for its unique chemical properties and its potential use in the development of various drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine is not fully understood, but it is believed to involve its interactions with specific biological targets. Studies have shown that 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine can inhibit the activity of certain enzymes and modulate the function of certain receptors in the body. These interactions may lead to changes in cellular signaling pathways and ultimately result in various physiological effects.
Biochemical and Physiological Effects
4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells. In addition, 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine has been shown to modulate the activity of certain enzymes and receptors in the body, which may lead to changes in cellular signaling pathways. In vivo studies have shown that 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine can reduce inflammation and oxidative stress in animal models, suggesting its potential use as an anti-inflammatory and antioxidant agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine in lab experiments is its unique chemical properties, which make it a versatile compound for various applications. 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine is relatively easy to synthesize and purify, and it can be modified to produce derivatives with different properties. However, one of the limitations of using 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine in lab experiments is its potential toxicity and side effects, which may limit its use in certain applications.

Future Directions

There are many potential future directions for the study of 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine and its applications. One direction is the development of new derivatives of 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine with improved properties, such as increased potency or selectivity. Another direction is the exploration of 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine's potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In addition, further studies are needed to fully understand the mechanism of action of 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine and its interactions with biological targets.

Scientific Research Applications

4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine has been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In biochemistry, 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine has been studied for its interactions with biological molecules, such as enzymes and proteins. In materials science, 4-[3-(5-bromo-2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridine has been explored for its use in the development of new materials, such as sensors and electronic devices.